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Compound of Interest

Compound Name:
3-(3-

Methylphenyl)propionaldehyde

Cat. No.: B1311848 Get Quote

Essential Safety and Handling Guide for 3-(3-
Methylphenyl)propionaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(3-Methylphenyl)propionaldehyde in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and mitigate risks.

Hazard Identification and Classification
3-(3-Methylphenyl)propionaldehyde is a chemical that requires careful handling due to its

potential health hazards. The following table summarizes its classification according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is critical to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment must be worn at all times when handling 3-(3-
Methylphenyl)propionaldehyde.

Eye and Face Protection:

Wear tightly fitting chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[3]

In situations with a high risk of splashing, a face shield should be worn in addition to safety

goggles.[4][5]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves

for any signs of degradation or puncture before use.
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Clothing: A lab coat or chemical-resistant apron should be worn.[1] In cases of significant

exposure risk, wear impervious clothing to prevent skin contact.[3]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[6][7]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation

of vapors.[3][6][8]

If ventilation is inadequate or if irritation is experienced, a NIOSH-approved respirator with

an organic vapor cartridge is required.[1][3]

Hygiene Measures
Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[6]

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.[1]

Handling Procedures
Avoid all personal contact with the substance, including inhalation of vapors.[7][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[6][9]

Employ non-sparking tools and take precautionary measures against static discharge.[6][9]

Keep the container tightly closed when not in use.[1][6]

Storage
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[6][8]

[9]

The recommended storage temperature is between 2-8°C.[6]

Store in a locked and secure location.[6][9]
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Keep containers tightly sealed to prevent leakage.[1][6]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is crucial. Follow these procedures for

spills, exposure, and disposal.

First-Aid Measures
If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][6] If

feeling unwell, seek immediate medical attention.[1][6]

In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Rinse the affected

skin with plenty of water and soap.[6][7] If skin irritation persists, consult a physician.[1][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][6] Remove

contact lenses if present and easy to do. Continue rinsing.[1][6] Immediately call a poison

center or doctor.[6]

If Swallowed: Rinse the mouth with water.[1][6] Do not induce vomiting. Call a poison center

or doctor if you feel unwell.[6]

Spill Response Protocol
In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal

1. Evacuate Area & Alert Others

2. Remove Ignition Sources

3. Ensure Adequate Ventilation

4. Assess Spill Size & Risk

5. Don Appropriate PPE

6. Contain Spill with Inert Material
(e.g., sand, vermiculite)

7. Absorb and Collect Material

8. Clean Spill Area

9. Package Waste in Labeled Container

10. Dispose of as Hazardous Waste

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan
All waste materials, including contaminated absorbents and PPE, must be collected in a

suitable, labeled container for hazardous waste.[8]

Dispose of the chemical and its container at an approved hazardous waste disposal facility.

[6][9]

Do not allow the product to enter drains or the environment.[6] Adhere to all local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lobachemie.com [lobachemie.com]

2. 3-(3-Methylphenyl)propionaldehyde | C10H12O | CID 10464477 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. americanchemistry.com [americanchemistry.com]

5. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]

6. sigmaaldrich.com [sigmaaldrich.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. download.basf.com [download.basf.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-(3-
Methylphenyl)propionaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311848#personal-protective-equipment-for-
handling-3-3-methylphenyl-propionaldehyde]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://datasheets.scbt.com/sc-206680.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292303?userType=undefined
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292303?userType=undefined
https://www.benchchem.com/product/b1311848?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-3trifluoromethyl-phenyl-propanal-CASNO-21172-41-D0236-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methylphenyl_propionaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methylphenyl_propionaldehyde
https://www.echemi.com/sds/3-3-methoxy-phenyl-propionaldehyde-pid_Seven40218.html
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://ehs.cornell.edu/book/export/html/1022
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292303?userType=undefined
https://datasheets.scbt.com/sc-231383.pdf
https://datasheets.scbt.com/sc-206680.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.benchchem.com/product/b1311848#personal-protective-equipment-for-handling-3-3-methylphenyl-propionaldehyde
https://www.benchchem.com/product/b1311848#personal-protective-equipment-for-handling-3-3-methylphenyl-propionaldehyde
https://www.benchchem.com/product/b1311848#personal-protective-equipment-for-handling-3-3-methylphenyl-propionaldehyde
https://www.benchchem.com/product/b1311848#personal-protective-equipment-for-handling-3-3-methylphenyl-propionaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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